Cas no 105099-65-8 (Benzenesulfonyl isocyanate, 4-(trifluoromethyl)-)

• Product Name: Benzenesulfonyl isocyanate, 4-(trifluoromethyl)-
• CAS No: 105099-65-8
• MF: C₈H₄F₃NO₃S
• MW: 251.18247127533
• CID: 1150558
• Update Time: 2024-07-27

Benzenesulfonyl isocyanate, 4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl isocyanate, 4-(trifluoromethyl)-

• Inchi： 1S/C8H4F3NO3S/c9-8(10,11)6-1-3-7(4-2-6)16(14,15)12-5-13/h1-4H
• InChI Key： UBDGBFBBHDYKSS-UHFFFAOYSA-N
• SMILES： C1(S(N=C=O)(=O)=O)=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 250.98642

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 273.0±40.0 °C(Predicted)
• PSA: 63.57